Cas no 1804462-14-3 (Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetate)

• Product Name: Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetate
• CAS No: 1804462-14-3
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4870209
• Update Time: 2025-06-26

Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetate

• Inchi： 1S/C9H8ClF2NO3/c1-16-7(15)3-5-6(14)2-4(9(11)12)8(10)13-5/h2,9,14H,3H2,1H3
• InChI Key： KSUICWPLGOIQIP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(CC(=O)OC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetate

Recent Advances in the Study of Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetate (CAS: 1804462-14-3)

Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetate (CAS: 1804462-14-3) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a chloro and difluoromethyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

The synthesis of Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetate has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that enhances the efficiency of the difluoromethylation step, a critical transformation in the synthesis of this compound. The researchers employed a palladium-catalyzed cross-coupling reaction, which significantly reduced the formation of by-products and improved the overall scalability of the process.

Pharmacological evaluations of Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetate have revealed its potential as an intermediate in the development of kinase inhibitors. Kinases are a major target in oncology and inflammatory diseases, and the structural motifs present in this compound align well with the requirements for kinase binding. Preliminary in vitro studies have demonstrated its ability to modulate specific kinase pathways, although further optimization is needed to enhance its selectivity and potency.

Another area of interest is the compound's role in agrochemical research. The difluoromethyl group is known to confer metabolic stability and bioactivity, making it a valuable moiety in the design of new pesticides. Recent patents have highlighted the use of Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetate as a precursor for novel herbicidal agents, with field trials showing promising results in controlling resistant weed species.

Despite these advancements, challenges remain in the broader application of Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetate. Issues such as metabolic stability in vivo and potential off-target effects need to be addressed through further structural modifications and comprehensive toxicological studies. Collaborative efforts between academic and industrial researchers are expected to drive progress in this area, with the goal of translating these findings into clinically and agriculturally relevant products.

In conclusion, Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-6-acetate (CAS: 1804462-14-3) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Continued exploration of its synthetic pathways, biological activities, and applications will likely yield significant contributions to these fields. Future studies should focus on optimizing its properties and expanding its utility in drug and agrochemical development.